Cas no 2640846-58-6 (1-benzyl-5-oxo-N-[4-oxo-2-(propylsulfanyl)-3,4-dihydroquinazolin-3-yl]pyrrolidine-3-carboxamide)

• Product Name: 1-benzyl-5-oxo-N-[4-oxo-2-(propylsulfanyl)-3,4-dihydroquinazolin-3-yl]pyrrolidine-3-carboxamide
• CAS No: 2640846-58-6
• MF: C₂₃H₂₄N₄O₃S
• MW: 436.526663780212
• CID: 5316707
• PubChem ID: 155800753
• Update Time: 2025-06-27

1-benzyl-5-oxo-N-[4-oxo-2-(propylsulfanyl)-3,4-dihydroquinazolin-3-yl]pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2640846-58-6
• AKOS040728005
• F6782-6865
• 1-benzyl-5-oxo-N-[4-oxo-2-(propylsulfanyl)-3,4-dihydroquinazolin-3-yl]pyrrolidine-3-carboxamide

• Inchi： 1S/C23H24N4O3S/c1-2-12-31-23-24-19-11-7-6-10-18(19)22(30)27(23)25-21(29)17-13-20(28)26(15-17)14-16-8-4-3-5-9-16/h3-11,17H,2,12-15H2,1H3,(H,25,29)
• InChI Key： IORZTZMHZNXHOI-UHFFFAOYSA-N
• SMILES： S(CCC)C1=NC2C=CC=CC=2C(N1NC(C1CC(N(CC2C=CC=CC=2)C1)=O)=O)=O

Computed Properties

• Exact Mass: 436.15691181g/mol
• Monoisotopic Mass: 436.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 107Ų

Additional information on 1-benzyl-5-oxo-N-[4-oxo-2-(propylsulfanyl)-3,4-dihydroquinazolin-3-yl]pyrrolidine-3-carboxamide

1-Benzyl-5-Oxo-N-[4-Oxo-2-(Propylsulfanyl)-3,4-Dihydroquinazolin-3-Yl]Pyrrolidine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2640846-58-6, named 1-benzyl-5-oxo-N-[4-oxo-2-(propylsulfanyl)-3,4-dihydroquinazolin-3-yl]pyrrolidine-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzyl group, a pyrrolidine ring with a carboxamide substituent, and a quinazoline derivative with a propylsulfanyl group. The combination of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of quinazoline derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the quinazoline moiety in this compound suggests that it may exhibit antiproliferative effects against various cancer cell lines. Furthermore, the propylsulfanyl group attached to the quinazoline ring could enhance the compound's stability and bioavailability, making it a promising candidate for further preclinical testing.

The benzyl group in the molecule plays a crucial role in modulating the compound's pharmacokinetic properties. Benzyl substituents are often associated with improved solubility and reduced toxicity, which are essential traits for any drug candidate. Additionally, the pyrrolidine ring with its carboxamide substituent provides a platform for potential interactions with biological targets, such as enzymes or receptors.

One of the most intriguing aspects of this compound is its ability to act as a multi-targeted therapeutic agent. Researchers have demonstrated that similar compounds can inhibit multiple pathways involved in cancer progression, such as angiogenesis and metastasis. The 5-keto group on the pyrrolidine ring may facilitate interactions with proteins involved in these pathways, thereby enhancing the compound's efficacy.

Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of this compound to various biological targets. Molecular docking studies have shown that this molecule has potential binding sites on several key enzymes implicated in diseases such as cancer and inflammation. These findings underscore the importance of further experimental validation to confirm these theoretical predictions.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and oxidations. The use of protecting groups during synthesis ensures the selective formation of the desired product while minimizing side reactions. The optimization of reaction conditions has significantly improved the overall yield and purity of this compound.

Despite its promising properties, there are still several challenges associated with this compound. For instance, its in vivo stability needs to be thoroughly evaluated to ensure that it maintains its activity upon administration. Additionally, studies on its pharmacokinetics and toxicity profiles are essential before it can be considered for clinical trials.

In conclusion, 1-benzyl-5-oxo-N-[4-oxo-2-(propylsulfanyl)-3,4-dihydroquinazolin-3-y-l]pyrrolidine-3-carboxamide represents a significant advancement in medicinal chemistry. Its unique structure and potential biological activities make it a valuable tool for exploring new therapeutic strategies against various diseases. Continued research into its properties will undoubtedly shed more light on its applications and pave the way for its translation into clinical practice.